Cas no 85598-12-5 (4-bromo-3-methyl-2-nitro-phenol)

4-Bromo-3-methyl-2-nitrophenol is a brominated nitrophenol derivative with a methyl substituent, offering distinct reactivity and structural features for synthetic applications. Its bromo and nitro functional groups provide versatile sites for further chemical modifications, making it valuable in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty intermediates. The compound’s phenolic hydroxyl group enhances solubility in polar solvents, facilitating its use in coupling reactions or as a precursor for more complex molecules. Its well-defined substitution pattern ensures predictable reactivity, while the electron-withdrawing nitro group influences electrophilic aromatic substitution behavior. This compound is suitable for researchers requiring precise functionalization in heterocyclic or aromatic systems.

4-bromo-3-methyl-2-nitro-phenol structure

85598-12-5 structure

Product Name:4-bromo-3-methyl-2-nitro-phenol

CAS No:85598-12-5

MF:C₇H₆BrNO₃

MW:232.0314412117

MDL:MFCD17016113

CID:1038473

PubChem ID:13088179

Update Time:2025-06-09

4-bromo-3-methyl-2-nitro-phenol Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-methyl-2-nitrophenol
- 2-Nitro-3-methyl-4-bromophenol
- HXNNJFUSAYWUFT-UHFFFAOYSA-N
- 4-bromo-3-methyl-2-nitro-phenol
- 3294AC
- Phenol, 4-bromo-3-methyl-2-nitro-
- FCH1352023
- PB11262
- AK100660
- SY100546
- AX8241589
- ST24023365
- 4-Bromo-3-methyl-2-nitrophenol (ACI)
- DTXSID40517783
- AS-42576
- 85598-12-5
- CS-0050984
- SCHEMBL594277
- MFCD17016113
- SCHEMBL13868758
- AKOS016001981
- EN300-208377
- DA-02219
- MDL： MFCD17016113
- Inchi： 1S/C7H6BrNO3/c1-4-5(8)2-3-6(10)7(4)9(11)12/h2-3,10H,1H3
- InChI Key： HXNNJFUSAYWUFT-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(C)=C(Br)C=CC=1O)=O

Computed Properties

Exact Mass: 230.95311g/mol
Monoisotopic Mass: 230.95311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66
XLogP3: 3

4-bromo-3-methyl-2-nitro-phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PI756-250mg	4-bromo-3-methyl-2-nitro-phenol	85598-12-5	98%	250mg	477CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PI756-1g	4-bromo-3-methyl-2-nitro-phenol	85598-12-5	98%	1g	589.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PI756-100mg	4-bromo-3-methyl-2-nitro-phenol	85598-12-5	98%	100mg	218CNY	2021-05-07
Chemenu	CM280316-5g	4-Bromo-3-methyl-2-nitrophenol	85598-12-5	95%+	5g	$239	2021-06-16
Chemenu	CM280316-10g	4-Bromo-3-methyl-2-nitrophenol	85598-12-5	95%+	10g	$276	2021-06-16
Alichem	A013022783-1g	4-Bromo-3-methyl-2-nitrophenol	85598-12-5	95%	1g	$998.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PI756-50mg	4-bromo-3-methyl-2-nitro-phenol	85598-12-5	98%	50mg	65.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PI756-200mg	4-bromo-3-methyl-2-nitro-phenol	85598-12-5	98%	200mg	152.0CNY	2021-07-10
Chemenu	CM280316-5g	4-Bromo-3-methyl-2-nitrophenol	85598-12-5	95%+	5g	$239	2022-06-10
Chemenu	CM280316-10g	4-Bromo-3-methyl-2-nitrophenol	85598-12-5	95%+	10g	$276	2022-06-10